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Compound of Interest

Compound Name: 2-Isopropylcyclopentanone

Cat. No.: B083243

The safe and compliant disposal of 2-Isopropylcyclopentanone is paramount for ensuring the
safety of laboratory personnel and protecting the environment. This guide provides detailed
procedures for the proper handling and disposal of this compound, tailored for researchers,
scientists, and drug development professionals.

Immediate Safety and Handling:

2-Isopropylcyclopentanone is classified as an acute oral toxicant and a flammable liquid,
necessitating careful handling in a well-ventilated laboratory fume hood.[1][2] Personal
protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab
coat, should be worn at all times.

Step-by-Step Disposal Procedure:

The disposal of 2-Isopropylcyclopentanone must adhere to hazardous waste regulations.[3]
Under no circumstances should it be disposed of down the drain or in regular trash.

e Segregation: Keep 2-Isopropylcyclopentanone waste separate from other waste streams,
particularly incompatible chemicals, to prevent hazardous reactions.[3][4] It should be
collected as a halogen-free organic solvent waste.[5]

o Container Selection: Use a designated, leak-proof, and clearly labeled hazardous waste
container.[3][5][6] The container must be chemically compatible with ketones. High-density
polyethylene (HDPE) or glass containers are generally suitable.[4][5]
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Labeling: The waste container must be labeled with the words "Hazardous Waste," the full
chemical name "2-Isopropylcyclopentanone,” and a clear indication of the hazards (e.g.,
"Toxic," "Flammable").[6]

Accumulation: Store the waste container in a designated satellite accumulation area within
the laboratory.[3][7] This area should be under the control of laboratory personnel and away
from sources of ignition.[8] The container must be kept tightly closed except when adding
waste.[5] Do not fill the container beyond 90% of its capacity to allow for vapor expansion.[5]

Spill Management: In the event of a spill, absorb the material with an inert absorbent, such
as vermiculite or sand. The contaminated absorbent material must then be collected in a
sealed container and disposed of as hazardous waste.[8]

Disposal Request: Once the waste container is full or ready for disposal, arrange for pickup
by your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor.

Quantitative Data for Ketone Waste Disposal:

The following table summarizes key quantitative parameters relevant to the disposal of ketone-

based chemical waste.

Parameter Value/Specification Source/Regulation
Flash Point (Cyclopentanone) 26 °C/78.8 °F [8]
Container Headspace Leave at least 10% [5]

Maximum Container Size in

Lab 5 Gallons (19 Liters) General Lab Safety Guideline
a

No more than 2.5 cm (1 in.) of
Empty Container Residue Limit  residue or 3% by weight for [7]

containers <110 gal

Disposal Workflow:
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The following diagram illustrates the decision-making process for the proper disposal of 2-
Isopropylcyclopentanone.

Generate 2-Isopropylcyclopentanone Waste Is the original container empty?

Triple rinse with a suitable solvent.

Segregate as halogen-free organic solvent waste. -
greg 9 9 Collect rinsate as hazardous waste.

Deface label and dispose of empty container
in appropriate solid waste stream.

Select a compatible, labeled hazardous waste container.

Store in a designated satellite accumulation area.
Keep container closed.

Arrange for EHS/licensed contractor pickup.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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